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Compound of Interest

Compound Name: D-Moses

Cat. No.: B15569334 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for D-Moses (CAS No. 2084850-77-9)

is not readily available as the product is widely listed as discontinued. The following guidance is

based on information from chemical suppliers and general best practices for handling

powdered, biologically active research compounds. Researchers must consult with their

institution's Environmental Health and Safety (EHS) department to conduct a full risk

assessment prior to handling this compound.

D-Moses is a white to beige powder and is the enantiomeric negative control for L-Moses, a

potent and selective inhibitor of the PCAF/GCN5 bromodomain.[1][2] While a cytotoxicity assay

on peripheral blood mononuclear cells showed no observable toxicity at concentrations up to

10 µM, comprehensive toxicological data is lacking.[1] It is classified as a combustible solid and

is considered highly hazardous to water (Water Hazard Class 3). Therefore, caution and

adherence to strict safety protocols are essential.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure when handling D-Moses. The required

level of protection varies depending on the specific task being performed.
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This table provides general guidance. A site-specific risk assessment should be conducted to

determine the exact PPE requirements.

Operational Plan: Step-by-Step Handling Procedures
A systematic approach is crucial for safely managing D-Moses from receipt to disposal.

1. Receipt and Inspection:

Upon receipt, inspect the package for any signs of damage or leaks.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15569334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear a lab coat and nitrile gloves during inspection.[3]

Verify that the primary container is sealed and intact.

If the package is compromised, follow your institution's EHS protocol for handling damaged

chemical packages.

2. Storage:

Store D-Moses in a tightly sealed container in a cool, dry, and well-ventilated area. The

recommended storage temperature is 2-8°C.

Store away from sources of ignition as it is a combustible solid.

Due to its high water hazard classification, prevent contact with water and store in a manner

that avoids environmental release.

3. Weighing and Handling Powder:

All handling of powdered D-Moses must occur in a designated area within a certified

chemical fume hood or a ventilated balance enclosure to prevent inhalation.[3]

Handle the powder gently with dedicated spatulas to minimize aerosolization.[3]

After weighing, carefully clean the balance and surrounding surfaces. Dispose of any

contaminated cleaning materials as hazardous waste.[3]

4. Solution Preparation:

D-Moses is soluble in DMSO at 2 mg/mL.

Conduct all solution preparation inside a chemical fume hood.[3]

Slowly add the solvent to the solid to prevent splashing.[3]

Keep the container sealed or covered as much as possible during dissolution.
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Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.[3]

Disposal Plan
All waste contaminated with D-Moses must be treated as hazardous waste.

Contaminated Labware: Collect all disposable items (e.g., gloves, pipette tips, weigh boats)

that have come into contact with D-Moses in a designated, sealed hazardous waste

container.[3]

Non-disposable Glassware: Decontaminate by rinsing with a suitable solvent (e.g., 70%

ethanol). Collect the rinsate as hazardous waste.[3]

Unused Compound/Solutions: Dispose of any excess solid compound or solutions in

accordance with local, state, and federal regulations for chemical waste. Do not pour down

the drain.

Empty Containers: Rinse the empty container with a suitable solvent three times, collecting

the rinsate as hazardous waste. Dispose of the container as instructed by your institution's

EHS guidelines.

Visual Workflow Guides
The following diagrams illustrate key safety workflows for handling D-Moses.
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Caption: Step-by-step workflow for the safe handling of D-Moses powder.
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Caption: Decision-making process for responding to a D-Moses spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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